Cas no 1804346-19-7 (Methyl 3-iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 3-iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804346-19-7
• MF: C₁₀H₉F₃INO₃
• MW: 375.083045721054
• CID: 4835218
• Update Time: 2025-10-29

Methyl 3-iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C10H9F3INO3/c1-5-3-7(18-10(11,12)13)15-6(9(5)14)4-8(16)17-2/h3H,4H2,1-2H3
• InChI Key： STSFFUJFKUPTRH-UHFFFAOYSA-N
• SMILES： IC1=C(C)C=C(N=C1CC(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-acetate

Methyl 3-Iodo-4-Methyl-6-(Trifluoromethoxy)Pyridine-2-Acetate: A Comprehensive Overview

Methyl 3-Iodo-4-Methyl-6-(Trifluoromethoxy)Pyridine-2-Acetate, also known by its CAS registry number CAS No. 1804346-19-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and agricultural chemistry. This compound is characterized by its unique structural features, which include an iodo group at the 3-position, a methyl group at the 4-position, and a trifluoromethoxy group at the 6-position of a pyridine ring. The acetate group attached to the 2-position further enhances its functional versatility.

The synthesis of Methyl 3-Iodo-4-Methyl-6-(Trifluoromethoxy)Pyridine-2-Acetate involves a series of intricate chemical reactions, including nucleophilic substitution, oxidation, and acetylation processes. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to install the iodo group at the 3-position with high precision. These methods not only improve yield but also minimize byproduct formation, aligning with the principles of green chemistry.

The structural complexity of this compound makes it an ideal candidate for exploring various biological activities. Recent studies have demonstrated its potential as a lead compound in drug discovery programs targeting cancer, inflammation, and neurodegenerative diseases. For example, in vitro assays have shown that Methyl 3-Iodo-4-Methyl-6-(Trifluoromethoxy)Pyridine-2-Acetate exhibits potent inhibitory activity against key enzymes involved in tumor progression. Furthermore, its trifluoromethoxy group contributes to enhanced pharmacokinetic properties, such as improved bioavailability and reduced clearance rates.

In addition to its pharmaceutical applications, this compound has found utility in materials science as a precursor for advanced functional materials. The pyridine ring serves as a versatile platform for constructing coordination polymers and metal-organic frameworks (MOFs). The presence of electron-withdrawing groups like the trifluoromethoxy moiety enhances the stability and electronic properties of these materials, making them suitable for applications in gas storage and catalysis.

From an agricultural perspective, Methyl 3-Iodo-4-Methyl-6-(Trifluoromethoxy)Pyridine-2-Acetate has been investigated as a potential agrochemical agent. Its ability to modulate plant growth hormones suggests its role in enhancing crop yields under stress conditions. Field trials conducted in controlled environments have indicated promising results in terms of improved drought tolerance and pest resistance in staple crops.

The development of analytical techniques has significantly contributed to our understanding of this compound's properties. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity. Moreover, computational modeling approaches, such as density functional theory (DFT), have provided insights into its electronic structure and reactivity patterns.

In conclusion, Methyl 3-Iodo-4-Methyl-6-(Trifluoromethoxy)Pyridine-2-Acetate stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique combination of structural features positions it as a valuable tool for advancing research in drug discovery, materials science, and agriculture. As ongoing research continues to uncover new dimensions of its utility, this compound is poised to play an increasingly important role in addressing global challenges in health and sustainability.